![molecular formula C11H14ClF2NO2 B6194089 3-[4-(difluoromethoxy)phenyl]oxolan-3-amine hydrochloride CAS No. 2680529-55-7](/img/no-structure.png)
3-[4-(difluoromethoxy)phenyl]oxolan-3-amine hydrochloride
Overview
Description
3-[4-(difluoromethoxy)phenyl]oxolan-3-amine hydrochloride is a chemical compound with a complex structure, characterized by the presence of a difluoromethoxy group attached to a phenyl ring, which is further connected to an oxolan-3-amine moiety.
Preparation Methods
The synthesis of 3-[4-(difluoromethoxy)phenyl]oxolan-3-amine hydrochloride typically involves multiple steps, starting from commercially available precursors. The synthetic route may include the following steps:
Formation of the difluoromethoxyphenyl intermediate:
Oxolan ring formation: The next step involves the formation of the oxolan ring through a cyclization reaction.
Industrial production methods may involve optimization of these steps to increase yield and purity, as well as the use of large-scale reactors and purification techniques such as crystallization and chromatography .
Chemical Reactions Analysis
3-[4-(difluoromethoxy)phenyl]oxolan-3-amine hydrochloride can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.
Reduction: Reduction reactions can be performed to modify the functional groups present in the compound.
Substitution: The difluoromethoxy group can be substituted with other functional groups through nucleophilic or electrophilic substitution reactions.
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used .
Scientific Research Applications
3-[4-(difluoromethoxy)phenyl]oxolan-3-amine hydrochloride has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.
Biology: The compound is studied for its potential biological activities, including its interaction with enzymes and receptors.
Medicine: Research is ongoing to explore its potential therapeutic applications, such as its use in drug development for treating various diseases.
Mechanism of Action
The mechanism of action of 3-[4-(difluoromethoxy)phenyl]oxolan-3-amine hydrochloride involves its interaction with specific molecular targets, such as enzymes and receptors. The compound may exert its effects by binding to these targets and modulating their activity, leading to various biological responses. The exact pathways involved depend on the specific application and the biological system being studied .
Comparison with Similar Compounds
3-[4-(difluoromethoxy)phenyl]oxolan-3-amine hydrochloride can be compared with other similar compounds, such as:
3-[4-(methoxy)phenyl]oxolan-3-amine hydrochloride: This compound has a methoxy group instead of a difluoromethoxy group, which may result in different chemical and biological properties.
3-[4-(trifluoromethoxy)phenyl]oxolan-3-amine hydrochloride: The presence of a trifluoromethoxy group may enhance the compound’s stability and reactivity compared to the difluoromethoxy analog.
3-[4-(chloromethoxy)phenyl]oxolan-3-amine hydrochloride: The chloromethoxy group may impart different reactivity and biological activity compared to the difluoromethoxy group.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-[4-(difluoromethoxy)phenyl]oxolan-3-amine hydrochloride involves the reaction of 4-(difluoromethoxy)benzaldehyde with 3-aminooxolan in the presence of a reducing agent to form the intermediate 3-[4-(difluoromethoxy)phenyl]oxolan-3-amine. This intermediate is then reacted with hydrochloric acid to form the final product, 3-[4-(difluoromethoxy)phenyl]oxolan-3-amine hydrochloride.", "Starting Materials": [ "4-(difluoromethoxy)benzaldehyde", "3-aminooxolan", "Reducing agent", "Hydrochloric acid" ], "Reaction": [ "Step 1: 4-(difluoromethoxy)benzaldehyde is reacted with 3-aminooxolan in the presence of a reducing agent to form the intermediate 3-[4-(difluoromethoxy)phenyl]oxolan-3-amine.", "Step 2: The intermediate 3-[4-(difluoromethoxy)phenyl]oxolan-3-amine is reacted with hydrochloric acid to form the final product, 3-[4-(difluoromethoxy)phenyl]oxolan-3-amine hydrochloride." ] } | |
CAS No. |
2680529-55-7 |
Molecular Formula |
C11H14ClF2NO2 |
Molecular Weight |
265.7 |
Purity |
95 |
Origin of Product |
United States |
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